Cas no 2229430-18-4 (5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine
• CAS No: 2229430-18-4
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 6221217
• PubChem ID: 165611932
• Update Time: 2025-10-31

5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine
• 2229430-18-4
• EN300-1729168

• Inchi： 1S/C7H8N4O/c1-11-3-2-6(10-11)7-5(8)4-9-12-7/h2-4H,8H2,1H3
• InChI Key： CUOJMHKKNBAADR-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=CN(C)N=1

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine

Introduction to 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine (CAS No. 2229430-18-4)

5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2229430-18-4, belongs to a class of molecules that incorporate both pyrazole and oxazole moieties, which are well-known for their involvement in various pharmacological applications. The structural framework of this compound not only suggests potential interactions with biological targets but also opens up avenues for further chemical modifications and derivatization, making it a promising candidate for drug discovery and development.

The pyrazole ring in 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine is a five-membered aromatic heterocycle with two nitrogen atoms. Pyrazole derivatives are widely recognized for their role in medicinal chemistry, often serving as key structural motifs in drugs targeting a variety of diseases. The presence of the methyl group at the 1-position of the pyrazole ring in this compound may influence its electronic properties and reactivity, potentially enhancing its binding affinity to biological targets. Additionally, the oxazole ring, which is a five-membered heterocycle containing an oxygen atom, contributes to the compound's overall complexity and functionality.

The amine functional group at the 4-position of the oxazole ring in 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine is another critical feature that may play a significant role in its biological activity. Amines are common pharmacophores in drug molecules, often involved in hydrogen bonding interactions with biological targets such as proteins and nucleic acids. The specific positioning of this amine group within the molecule could modulate its interactions with potential targets, influencing its pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. Studies have shown that molecules incorporating both pyrazole and oxazole rings can exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. The structural features of 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine make it a compelling candidate for further investigation in these areas.

In particular, the combination of the pyrazole and oxazole moieties provides multiple sites for interaction with biological targets. The nitrogen atoms in both rings can form hydrogen bonds with polar residues on proteins, while the aromatic system can engage in π-stacking interactions. These interactions are crucial for achieving high binding affinity and specificity. Moreover, the presence of the methyl group on the pyrazole ring may influence the conformational flexibility of the molecule, potentially affecting its ability to bind to tight pockets within biological targets.

Current research is focused on synthesizing and evaluating derivatives of 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazol-4-am ine to optimize its pharmacological properties. By modifying various substituents on the pyrazole and oxazole rings, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. These efforts are supported by high-throughput screening techniques and structure-based drug design approaches, which allow for rapid identification of lead compounds with desirable characteristics.

The potential applications of 5-(1-methyl-H-pyrazol -3 -yl)- 1 , 2 - ox az ol -4 -am ine extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for developing novel agrochemicals and biodegradable materials. Additionally, its ability to interact with biological targets suggests potential uses in diagnostic imaging and therapeutic agents targeting specific diseases.

As our understanding of molecular interactions continues to evolve, compounds like 5-( 1 -m ethyl - 1 H -py raz ol -3 - yl ) - 1 , 2 - o x az ol -4 - am ine (CAS No. 2229430 -18 -4) will play an increasingly important role in addressing complex challenges in medicine and biotechnology. The ongoing research into this compound underscores its significance as a building block for innovative therapeutics and materials science applications.